4-Nitro-1-(trifluoromethoxy)-2-(trifluoromethyl)benzene

• IUPAC Name: 4-nitro-1-(trifluoromethoxy)-2-(trifluoromethyl)benzene
• InChI: InChI=1S/C8H3F6NO3/c9-7(10,11)5-3-4(15(16)17)1-2-6(5)18-8(12,13)14/h1-3H
• InChI Key: ZNKMWLOCUFKJKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C(F)(F)F)OC(F)(F)F
• Molecular Formula: C8H3F6NO3
• DSSTOX Substance ID: DTXSID501205662
• Molecular Weight: 275.10 g/mol
• CAS RN: 104678-88-8

Description

1-Nitro-4-(trifluoromethoxy)benzene is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields. It has a molecular formula of C7H4F3NO3 and a molecular weight of 207.11 g/mol.

Molecular Structure Analysis

The IUPAC name for this compound is 1-nitro-4-(trifluoromethoxy)benzene. The SMILES representation is [O-]N+C1=CC=C(OC(F)(F)F)C=C1.

Physical And Chemical Properties Analysis

This compound is not miscible or difficult to mix in water. It has a melting point of 15°C, a boiling point of 87°C to 89°C (at 15mmHg), and a refractive index of 1.467. Its density is 1.447.

Scientific Research Applications

Vicarious Nucleophilic Substitution of Hydrogen

The compound underwent direct amination in a study by Pastýříková et al. (2012), resulting in good yields. This process facilitated the synthesis of SF5-containing benzimidazoles, quinoxalines, and benzotriazoles, highlighting its role in creating complex chemical structures (Pastýříková et al., 2012).

Synthesis and Asymmetric Oxidation of Sulfides

Rodygin et al. (2011) developed an efficient one-pot method to prepare this compound containing sulfides. Their study also demonstrated asymmetric oxidation of sulfides, showing the compound's utility in enantioselective synthesis (Rodygin et al., 2011).

Analytical Separation and Quantification

Anageswari et al. (2011) developed a GC method for separating and quantifying impurities in 4-(trifluoromethoxyAniline), a key intermediate of Riluzole, where similar compounds were used. This highlights its importance in ensuring the purity and quality of pharmaceutical intermediates (Anageswari et al., 2011).

Molecular Electronic Devices

In the field of molecular electronics, a molecule containing a similar nitroamine redox center showed promising results. Chen et al. (1999) found that such a molecule exhibited negative differential resistance and a significant on-off peak-to-valley ratio, pointing to potential applications in electronic devices (Chen et al., 1999).

Spectroscopic Investigation

Saravanan et al. (2014) conducted an extensive study on the vibrational, structural, thermodynamic, and electronic properties of a similar compound, 4-nitro-3-(trifluoromethyl)aniline. This research provides valuable insights into the physical and chemical properties of these compounds, useful in various scientific fields (Saravanan et al., 2014).

Synthesis of Novel Fluorine-containing Materials

Yu Xin-hai (2010) demonstrated the synthesis of novel fluorine-containing polyetherimide using a compound similar to 4-Nitro-1-(trifluoromethoxy)-2-(trifluoromethyl)benzene. This underscores its importance in creating new materials with potential industrial applications (Yu Xin-hai, 2010).

Crystal Structure Analysis

Lynch and Mcclenaghan (2003) prepared and analyzed the crystal structures of chemical isomers of 3-nitrobenzotrifluoride, closely related to this compound, to understand their molecular configurations better. This type of analysis is crucial for understanding the material's properties and behavior (Lynch & Mcclenaghan, 2003).

Antiferromagnetic Exchange Interaction Study

Fujita et al. (1996) researched the antiferromagnetic exchange interaction in a molecule with a similar structure, demonstrating the potential of these compounds in studying magnetic properties and interactions (Fujita et al., 1996).

Safety and Hazards

This compound should be stored in a cool place and kept in a tightly closed container in a dry and well-ventilated place. It is incompatible with oxidizing agents.